123-42-2

Diacetone alcohol

In Stock

• CAS RN:
• 123-42-2

• Formula:
• C6H12O2
  (CH3)2C(OH)CH2COCH3
  C6H12O2

• InChI:
• InChI=1S/C6H12O2/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3

• InChIKey:
• SWXVUIWOUIDPGS-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Diacetone alcohol appears as a clear colorless liquid with a pleasant odor. Flash point below 141°F. Less dense than water. Vapors heavier than air.
  Diacetone alcohol is a beta-hydroxy ketone formed by hydroxylation of 4-methylpentan-2-one at the 4-position. It has been isolated from Achnatherum robustum. It has a role as a plant metabolite.
  , also known as diacetone-alcool or pyranton, belongs to the class of organic compounds known as beta-hydroxy ketones. These are ketones containing a hydroxyl group attached to the beta-carbon atom, relative to the C=O group. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, solubl...

H-Ala-Gly-Gly-Gly-OH

In Stock

• CAS RN:
• 5123-42-2

• Formula:
• C9H16N4O5

• InChI:
• InChI=1S/C9H16N4O5/c1-5(10)9(18)13-3-7(15)11-2-6(14)12-4-8(16)17/h5H,2-4,10H2,1H3,(H,11,15)(H,12,14)(H,13,18)(H,16,17)/t5-/m0/s1

• InChIKey:
• KEULKIZRPKJGIH-YFKPBYRVSA-N

• H-Ala-Gly-Gly-Gly-OH is a useful research compound. Its molecular formula is C9H16N4O5 and its molecular weight is 260.25 g/mol. The purity is usually 95%.

Benzoxazolium, 3-(2-carboxyethyl)-2-methyl-, bromide

• CAS RN:
• 68123-42-2

• Formula:
• C11H12BrNO3

• InChI:
• InChI=1S/C11H11NO3.BrH/c1-8-12(7-6-11(13)14)9-4-2-3-5-10(9)15-8;/h2-5H,6-7H2,1H3;1H

• InChIKey:
• QAAXLMKLZPOHMQ-UHFFFAOYSA-N

• Benzoxazolium, 3-(2-carboxyethyl)-2-methyl-, bromide is a useful research compound. Its molecular formula is C11H12BrNO3 and its molecular weight is 286.12 g/mol. The purity is usually 95%.

1-Methoxy-4-phenylpyridinium tetrafluoroborate

Usually In Stock

• CAS RN:
• 63123-42-2

• Formula:
• C12H12BF4NO

• InChI:
• InChI=1S/C12H12NO.BF4/c1-14-13-9-7-12(8-10-13)11-5-3-2-4-6-11;2-1(3,4)5/h2-10H,1H3;/q+1;-1

• InChIKey:
• MAORPXVTJYMPHC-UHFFFAOYSA-N

• 1-Methoxy-4-phenylpyridinium tetrafluoroborate is a useful research compound. Its molecular formula is C12H12BF4NO and its molecular weight is 273.04 g/mol. The purity is usually 95%.